Cas no 1256809-17-2 (1-(3-Chloro-5-methylpyridin-4-YL)ethan-1-one)

• Product Name: 1-(3-Chloro-5-methylpyridin-4-YL)ethan-1-one
• CAS No: 1256809-17-2
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 4769478
• PubChem ID: 72214065
• Update Time: 2025-06-11

1-(3-Chloro-5-methylpyridin-4-YL)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLORO-5-METHYLPYRIDIN-4-YL)ETHAN-1-ONE
• AB75144
• E75416
• 1-(3-CHLORO-5-METHYLPYRIDIN-4-YL)ETHANONE
• CS-0161938
• 1256809-17-2
• Ethanone, 1-(3-chloro-5-Methyl-4-pyridinyl)-
• BS-46450
• 1-(3-Chloro-5-methylpyridin-4-YL)ethan-1-one

• Inchi： 1S/C8H8ClNO/c1-5-3-10-4-7(9)8(5)6(2)11/h3-4H,1-2H3
• InChI Key： SRKOVHQCUVPMTG-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C)=C1C(C)=O

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30

Additional information on 1-(3-Chloro-5-methylpyridin-4-YL)ethan-1-one

Introduction to 1-(3-Chloro-5-methylpyridin-4-YL)ethan-1-one (CAS No. 1256809-17-2)

1-(3-Chloro-5-methylpyridin-4-YL)ethan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique chemical structure and biological activity. This compound, identified by the CAS number 1256809-17-2, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a chloro substituent at the 3-position and a methyl group at the 5-position of the pyridine ring contributes to its distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular framework of 1-(3-Chloro-5-methylpyridin-4-YL)ethan-1-one consists of an acetyl group attached to a pyridine derivative. This structural motif is particularly interesting because it combines the versatility of the pyridine ring with the reactivity of the acetyl moiety. The chloro group, in particular, enhances the electrophilicity of the pyridine ring, facilitating various nucleophilic substitution reactions that are crucial in medicinal chemistry. Additionally, the methyl group at the 5-position influences the electronic properties of the ring, affecting its interaction with biological targets.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds like 1-(3-Chloro-5-methylpyridin-4-YL)ethan-1-one in developing novel therapeutic agents. The pyridine scaffold is ubiquitous in many pharmacologically active compounds, owing to its ability to form multiple hydrogen bonds and its stability under various chemical conditions. The introduction of electron-withdrawing groups such as the chloro substituent can modulate the reactivity and selectivity of these compounds, making them more suitable for specific biological applications.

In particular, studies have demonstrated that derivatives of pyridine with acetyl groups exhibit significant pharmacological properties. These compounds have been investigated for their potential roles in treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The acetyl group in 1-(3-Chloro-5-methylpyridin-4-YL)ethan-1-one can be further functionalized through condensation reactions or nucleophilic additions, leading to a diverse array of bioactive molecules.

The synthesis of 1-(3-Chloro-5-methylpyridin-4-YL)ethan-1-one involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the reaction of 3-chloro-5-methylpyridine with ethyl acetate under acidic conditions, followed by dehydration to form the desired ketone. This method leverages classical organic reactions such as nucleophilic aromatic substitution and elimination reactions, showcasing the compound's compatibility with established synthetic protocols.

Another noteworthy aspect of 1-(3-Chloro-5-methylpyridin-4-YL)ethan-1-one is its role as a building block in medicinal chemistry. Researchers often use this compound as a precursor for more complex molecules due to its structural flexibility and reactivity. For instance, it can be converted into amides or esters through standard coupling reactions, expanding its utility in drug design. The ability to modify both the pyridine ring and the acetyl group allows for fine-tuning of biological activity, making it an indispensable tool for medicinal chemists.

Recent studies have also explored the pharmacokinetic properties of derivatives related to 1-(3-Chloro-5-methylpyridin-4-YL)ethan-1-one. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is crucial for optimizing their therapeutic efficacy. Computational modeling and experimental techniques have been employed to predict and verify these properties, providing valuable insights into drug development processes.

The future prospects for 1-(3-Chloro-5-methylpyridin-4-YL)ethan-1-one are promising, given its versatility and potential applications. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play an increasingly important role in pharmaceutical innovation. Its unique structural features make it a compelling candidate for further exploration in both academic and industrial settings.

In conclusion, 1-(3-Chloro-5-methylpyridin-4-YL)ethan-1-one (CAS No. 1256809-17-2) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its distinctive chemical structure, characterized by a chloro substituent and a methyl group on a pyridine ring attached to an acetyl moiety, contributes to its broad utility as a synthetic intermediate and pharmacological tool. The ongoing research into this compound underscores its importance in developing novel therapeutic agents and highlights its potential as a cornerstone in future drug discovery efforts.